Cas no 1341036-14-3 (2-(oxazinan-2-yl)ethanamine Dichloride)

• Product name: 2-(oxazinan-2-yl)ethanamine Dichloride
• CAS No: 1341036-14-3
• MF: C₆H₁₆Cl₂N₂O
• MW: 203.110039710999
• CID: 4585531
• PubChem ID: 71306136

2-(oxazinan-2-yl)ethanamine Dichloride Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinoethanamine 2HCl
• 2-(oxazinan-2-yl)ethanamine;dihydrochloride
• 2-(1,2-oxazinan-2-yl)ethan-1-amine dihydrochloride
• AM806000
• 1341036-14-3
• AKOS037645991
• AS-65560
• 2-(oxazinan-2-yl)ethanaminedihydrochloride
• CS-0038431
• 2-(oxazinan-2-yl)ethanamine Dichloride

• MDL： MFCD21362290
• Inchi： 1S/C6H14N2O.2ClH/c7-3-5-8-4-1-2-6-9-8;;/h1-7H2;2*1H
• InChI Key： QHIIZTJSSXOVIG-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCCCN1CCN

Computed Properties

• Exact Mass: 202.0639685g/mol
• Monoisotopic Mass: 202.0639685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 77.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes 1,2-oxazinanes

Additional information on 2-(oxazinan-2-yl)ethanamine Dichloride

Compound CAS No. 1341036-14-3: 2-(Oxazinan-2-yl)ethanamine Dichloride

The compound CAS No. 1341036-14-3, also known as 2-(oxazinan-2-yl)ethanamine dichloride, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique chemical structure and promising biological properties, making it a subject of extensive research in recent years.

Recent studies have highlighted the importance of oxazinane derivatives in drug discovery and material science. The oxazinane ring system, which is a six-membered ring containing one oxygen and one nitrogen atom, is known for its versatility in chemical reactivity and structural diversity. In the case of 2-(oxazinan-2-yl)ethanamine dichloride, the presence of an ethanamine group further enhances its functional properties, making it a valuable compound for exploring novel chemical reactions and biological interactions.

One of the most intriguing aspects of this compound is its ability to act as a precursor for synthesizing more complex molecules with potential therapeutic applications. For instance, researchers have explored its role in the development of new antibiotics and anticancer agents by modifying its structure to target specific biological pathways. The dichloride form of this compound also plays a crucial role in facilitating certain types of cross-coupling reactions, which are essential in organic synthesis.

In terms of chemical synthesis, the preparation of 2-(oxazinan-2-yl)ethanamine dichloride involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have significantly improved the efficiency of this synthesis, making it more accessible for large-scale production.

The biological activity of this compound has been extensively studied using modern analytical techniques such as X-ray crystallography and computational modeling. These studies have revealed that the compound exhibits strong binding affinity to certain enzymes and receptors, suggesting its potential use in drug design.

Moreover, the environmental impact of this compound has been a topic of interest in green chemistry research. Scientists are exploring ways to minimize waste generation during its synthesis and improve its biodegradability to reduce ecological footprint.

In conclusion, CAS No. 1341036-14-3, or 2-(oxazinan-2-yl)ethanamine dichloride, stands as a prime example of how innovative chemical research can lead to groundbreaking discoveries with far-reaching implications across multiple disciplines.